Cas no 2089669-91-8 (methyl 2-amino-2-(1H-indol-7-yl)acetate)

• Product Name: methyl 2-amino-2-(1H-indol-7-yl)acetate
• CAS No: 2089669-91-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5896491
• PubChem ID: 131272929
• Update Time: 2025-08-03

methyl 2-amino-2-(1H-indol-7-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(1H-indol-7-yl)acetate
• EN300-1775013
• 2089669-91-8

• Inchi： 1S/C11H12N2O2/c1-15-11(14)9(12)8-4-2-3-7-5-6-13-10(7)8/h2-6,9,13H,12H2,1H3
• InChI Key： OAMLNSBUKGRKOG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=C2C=CNC=12)N)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.1Ų

Additional information on methyl 2-amino-2-(1H-indol-7-yl)acetate

Methyl 2-Amino-2-(1H-Indol-7-Yl)Acetate: A Comprehensive Overview

Methyl 2-amino-2-(1H-indol-7-yl)acetate, also known by its CAS number 2089669-91-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C₁₃H₁₅N₃O₂, has been studied extensively for its potential applications in drug development and as a building block in synthetic chemistry. The molecule features a unique structure that combines an indole ring with an amino group and a methyl ester, making it a versatile compound for various chemical transformations.

The indole moiety in methyl 2-amino-2-(1H-indol-7-yl)acetate is a key structural element that contributes to its biological activity. Indole-containing compounds are well-known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. Recent studies have highlighted the potential of this compound as a lead molecule for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that methyl 2-amino-2-(1H-indol-7-yl)acetate exhibits promising anti-proliferative effects against several cancer cell lines, suggesting its potential role in oncology.

In terms of synthesis, methyl 2-amino-2-(1H-indol-7-yl)acetate can be prepared through various routes, including nucleophilic substitution and coupling reactions. One notable method involves the reaction of 7-bromoindole with an amino acetate derivative in the presence of a palladium catalyst. This approach not only yields high purity but also allows for further functionalization to explore its chemical space. The ease of synthesis and the availability of starting materials make this compound an attractive candidate for large-scale production.

The biological evaluation of methyl 2-amino-2-(1H-indol-7-yl)acetate has revealed interesting insights into its mechanism of action. Studies have shown that the compound interacts with key cellular pathways involved in inflammation and oxidative stress. For example, it has been found to inhibit the activity of cyclooxygenase (COX)-2, an enzyme associated with inflammatory processes. This property makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and cardiovascular disorders.

Moreover, methyl 2-amino-2-(1H-indol-7-Yl)Acetate has been explored as a chiral building block in asymmetric synthesis. Its chiral center provides an opportunity to synthesize enantiomerically pure compounds, which are crucial for drug development. Recent advancements in asymmetric catalysis have further enhanced its utility in this area, enabling the construction of complex molecular architectures with high enantioselectivity.

In conclusion, methyl 2-amino-2-(1H-indol-7-Yl)Acetate (CAS No: 2089669918) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in the development of new therapeutic agents and advanced materials. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in the chemical sciences.